Cas no 2228209-02-5 (2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile)

• Product Name: 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile
• CAS No: 2228209-02-5
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 5865915
• PubChem ID: 165977748
• Update Time: 2025-06-08

2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile
• EN300-1947496
• 2228209-02-5

• Inchi： 1S/C10H8F3NO/c11-10(12,13)9(15)5-7-3-1-2-4-8(7)6-14/h1-4,9,15H,5H2
• InChI Key： KCCZLVKXSKMNGX-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C#N)O)(F)F

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Additional information on 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile

Introduction to 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile (CAS No: 2228209-02-5)

2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No) 2228209-02-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The unique substitution pattern, particularly the incorporation of a 3,3,3-trifluoro-2-hydroxypropyl side chain, imparts distinct chemical and pharmacological properties that make it a valuable candidate for various applications.

The structural features of 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile contribute to its potential utility in drug design and development. The trifluoromethyl group (-CF₃) is known for its ability to enhance metabolic stability and binding affinity, while the hydroxyl group (-OH) introduces polarity and hydrogen bonding capabilities. These characteristics are particularly relevant in the design of bioactive molecules targeting specific biological pathways.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic properties. The presence of fluorine atoms in 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile can influence its electronic distribution, lipophilicity, and overall bioavailability. Such modifications are often employed to optimize drug-like properties, making this compound a promising scaffold for further derivatization and exploration.

One of the most compelling aspects of 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile is its potential application in the development of novel therapeutic agents. Researchers have been investigating its role in modulating enzyme activity and receptor interactions. For instance, studies suggest that benzonitrile derivatives can serve as inhibitors or activators of various enzymes involved in metabolic pathways. The trifluoromethyl group enhances binding affinity by stabilizing the transition state of enzymatic reactions, while the hydroxyl group allows for further functionalization to improve target specificity.

The pharmaceutical industry has been particularly interested in compounds with structural motifs similar to 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile due to their demonstrated efficacy in preclinical models. Preliminary studies have shown that derivatives of this compound exhibit promising activities against inflammatory diseases and infectious agents. The ability to fine-tune the chemical structure to achieve desired pharmacological effects makes it a versatile tool for medicinal chemists.

Furthermore, the synthesis of 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile presents an interesting challenge from a synthetic chemistry perspective. The introduction of both fluorinated and hydroxylated groups requires careful consideration of reaction conditions and protecting group strategies. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for further investigation.

The role of computational chemistry in understanding the properties of 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions and optimizing drug candidates. By simulating how this compound interacts with biological targets at the molecular level, researchers can gain insights into its potential therapeutic applications and refine its structure for improved efficacy.

Recent advancements in analytical techniques have also enhanced our understanding of 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile's behavior in complex systems. High-resolution spectroscopy methods allow for detailed characterization of its chemical environment, while mass spectrometry provides insights into its degradation pathways. These tools are essential for ensuring that the compound behaves as intended in both laboratory settings and potential clinical applications.

The broader impact of compounds like 2-(3,3,3-trifluoro-2-hydroxypropyl)benzonitrile extends beyond pharmaceuticals. Their unique structural features make them valuable intermediates in materials science and agrochemicals. For example, fluorinated benzonitriles have been explored as precursors for advanced polymers with enhanced thermal stability and mechanical strength. Similarly, their role in developing novel pesticides has been investigated due to their ability to interact selectively with biological targets.

As research continues to evolve，the applications of 2-(3， 333 - trifluor - 2 - hydrox y prop yl ) b enz on i tr i l e ( CAS No: 2228209 - 02 - 5 ) are expected to expand . The integration of interdisciplinary approaches， combining organic synthesis， computational modeling， and biological testing， will be crucial in unlocking its full potential . This compound exemplifies how targeted molecular design can lead to innovative solutions across multiple scientific domains . p >